6-Methoxy-2-methylquinoline-3,4-dicarboxylic acid

• CAS No.: 79842-55-0
• Molecular Formula: C13H11NO5
• Molecular Weight: 261.23 g/mol
• IUPAC Name: 6-methoxy-2-methylquinoline-3,4-dicarboxylic acid
• InChI: InChI=1S/C13H11NO5/c1-6-10(12(15)16)11(13(17)18)8-5-7(19-2)3-4-9(8)14-6/h3-5H,1-2H3,(H,15,16)(H,17,18)
• InChI Key: MPQLTUCYYXOHCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C2C=C(C=CC2=N1)OC)C(=O)O)C(=O)O

Description

6-Methoxy-2-methylquinoline-3,4-dicarboxylic acid is a useful research compound. Its molecular formula is C13H11NO5 and its molecular weight is 261.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 59.4 g (0.335 mole) of 5-methoxyisatin, 225 g KOH in 800 ml H2O was treated dropwise with 121.4 g (0.932 mole) of ethylacetoacetate at 55° over a 2 hour period. The solution was refluxed 45 minutes and stirred 2 days at room temperature. Acidification with 300 ml concd. HCl while maintaining the temperature at ambient conditions gave a tan solid that was filtered, washed with H2O and dried; yield 60.8 g (69.4%).